Cas no 2550-26-7 (4-phenylbutan-2-one)

• Product name: 4-phenylbutan-2-one
• CAS No: 2550-26-7
• MF: C₁₀H₁₂O
• MW: 148.2017
• MDL: MFCD00008790
• CID: 43155
• PubChem ID: 17355

4-phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• Benzylacetone
• 4-Phenyl-2-butanone
• Benzylacetone, (4-Phenyl-2-butanone)
• methyl phenethyl ketone
• 4-phenylbutan-2-one
• 1-Phenyl-3-butanone
• 2-Butanone,4-phenyl
• 4-Penylbutan-2-one
• Methyl 2-phenylethyl ketone
• Methyl phenylethyl ketone
• Phenethyl methyl ketone
• Methyl 2-phenethyl ketone
• NSC 44829
• NSC 813
• 2-Butanone, 4-phenyl-
• Benzyl acetone
• beta-Phenylethyl methyl ketone
• 4-Phenyl-butan-2-one
• UZM5QH16YW
• AKGGYBADQZYZPD-UHFFFAOYSA-N
• Benzylacetone, 99%
• DSSTox_RID_79056
• DSSTox_CID_13241
• DSSTox_GSID_33241
• MLS001055395
• SMR000112390
• MLSMR

• MDL： MFCD00008790
• Inchi： 1S/C10H12O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： AKGGYBADQZYZPD-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])[H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 1907123

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.088815002 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Molecular Weight: 148.20
• Tautomer Count: 3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Oil
• Density: 0.989 g/mL at 25 °C(lit.)
• Melting Point: -13°C
• Boiling Point: 235 °C(lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.512(lit.)
• Water Partition Coefficient: Almost insoluble
• PSA: 17.07000
• LogP: 2.20820
• Solubility: It is soluble in acetone, ethanol, ether and carbon tetrachloride, but insoluble in water.

4-phenylbutan-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 38
• Safety Instruction： S37
• RTECS：EL9600000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R38
• Safety Term：S37
• Storage Condition：Sealed in dry,2-8°C(BD41507)

4-phenylbutan-2-one Customs Data

• HS CODE：29143900
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone